Cas no 862658-93-3 (4-(3,4-Dichlorophenyl)-2-hydrazino-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(3,4-Dichlorophenyl)-2-hydrazino-6-(trifluoromethyl)pyrimidine
• CAS No: 862658-93-3
• MF: C₁₁H₇Cl₂F₃N₄
• MW: 323.101289987564
• MDL: MFCD05861712
• CID: 1070144
• PubChem ID: 7018677
• Update Time: 2025-04-20

4-(3,4-Dichlorophenyl)-2-hydrazino-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-2-hydrazino-6-(trifluoromethyl)pyrimidine
• [4-(3,4-DICHLORO-PHENYL)-6-TRIFLUOROMETHYL-PYRIMIDIN-2-YL]-HYDRAZINE
• 862658-93-3
• EN300-230112
• AKOS000311325
• LS-01304
• CS-0268761
• [4-(3,4-dichlorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• 4-(3,4-dichlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine
• SB58230
• C11H7Cl2F3N4
• MFCD05861712
• BBL040198
• ALBB-003711
• STK349990

• MDL： MFCD05861712
• Inchi： 1S/C11H7Cl2F3N4/c12-6-2-1-5(3-7(6)13)8-4-9(11(14,15)16)19-10(18-8)20-17/h1-4H,17H2,(H,18,19,20)
• InChI Key： OCIWSXCVJKIAKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(F)(F)F)N=C(NN)N=1)Cl

Computed Properties

• Exact Mass: 321.9999861g/mol
• Monoisotopic Mass: 321.9999861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.8Ų

4-(3,4-Dichlorophenyl)-2-hydrazino-6-(trifluoromethyl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines